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Compound of Interest

Compound Name: Silane, dimethyl(4-methylphenyl)-

CAS No.: 1432-39-9

Cat. No.: B3047710

Get Quote

Executive Summary
Silane, dimethyl(4-methylphenyl)- (CAS: 18143-30-1), also known as dimethyl(p-tolyl)silane,

represents a pivotal reagent in the shift towards sustainable organic synthesis. Unlike

traditional stoichiometric reductants (e.g., LiAlH₄, Bu₃SnH) which generate hazardous waste or

toxic byproducts, this organosilane offers a high-atom-economy hydride source that produces

benign siloxanes upon workup.

This guide details the application of dimethyl(4-methylphenyl)silane in Transition Metal-Free

Reductive Silylation, Catalytic Hydrosilylation, and Hiyama Cross-Coupling, emphasizing

protocols that minimize environmental impact (E-factor) while maximizing yield and selectivity.
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Property Specification
Green Chemistry
Relevance

Chemical Name
Silane, dimethyl(4-

methylphenyl)-
-

CAS Number 18143-30-1 -

Formula
High H-content per mass unit

compared to bulky silanes.

Molecular Weight 150.30 g/mol -

Physical State Colorless Liquid
Solvent-free (neat) potential;

easy handling.

Boiling Point ~190 °C

Low volatility reduces

atmospheric loss/VOC

emissions.

Byproducts Silanols/Siloxanes
Non-toxic, easily removed via

filtration or phase separation.

Core Advantages
Atom Economy: In hydrosilylation, 100% of the atoms in the silane are incorporated into the

intermediate, reducing waste.

Toxicity Profile: Replaces toxic organostannanes (tin hydrides) in radical reductions.

Stability: The p-tolyl group provides electronic stabilization, making the silane robust enough

for benchtop handling while remaining reactive under catalytic conditions.

Application 1: Transition Metal-Free Reductive
Silylation
A sustainable alternative to precious metal-catalyzed silylation.

Traditionally, silylating aryl halides requires palladium or nickel catalysts. Recent advancements

allow for Transition Metal-Free (TMF) protocols using dimethyl(4-methylphenyl)silane, driven by
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potassium tert-butoxide (KOtBu) and radical mechanisms. This method eliminates heavy metal

contamination in pharmaceutical intermediates.

Mechanism & Workflow
The reaction proceeds via a radical-anion mechanism where the silane acts as both the radical

trap and the silyl source.
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Click to download full resolution via product page

Figure 1: Workflow for the transition metal-free reductive silylation of aryl bromides.

Experimental Protocol: TMF Silylation
Objective: Silylation of 4-bromoanisole to (4-methoxyphenyl)dimethyl(p-tolyl)silane.

Reagents:

Aryl Bromide (1.0 equiv)[1]

Dimethyl(4-methylphenyl)silane (1.5 equiv)

KOtBu (2.0 equiv)

1,10-Phenanthroline (10 mol%)

Solvent: 1,4-Dioxane (anhydrous)[2]

Step-by-Step Procedure:
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Setup: In a glovebox or under argon flow, charge a flame-dried reaction vial with KOtBu (224

mg, 2.0 mmol) and 1,10-phenanthroline (18 mg, 0.1 mmol).

Solvent Addition: Add anhydrous 1,4-dioxane (3.0 mL). Stir to form a suspension.

Substrate Addition: Add 4-bromoanisole (1.0 mmol) and dimethyl(4-methylphenyl)silane (225

mg, 1.5 mmol) via syringe.

Reaction: Seal the vial and heat to 100 °C for 12 hours. The mixture typically turns dark

brown/purple, indicating radical anion formation.

Quench: Cool to room temperature. Dilute with ethyl acetate (10 mL) and quench with water

(5 mL).

Workup: Extract the aqueous layer with ethyl acetate (3 x 10 mL). Dry combined organics

over ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-

inserted">

, filter, and concentrate.[2]

Purification: Purify via silica gel flash chromatography (Hexanes/EtOAc 95:5).

Expected Yield: 65–85% (Substrate dependent).

Application 2: Iron-Catalyzed Green Hydrosilylation
Reduction of Carbonyls without Precious Metals.

Dimethyl(4-methylphenyl)silane serves as an excellent hydride donor for the reduction of

ketones and aldehydes using earth-abundant iron catalysts (e.g., Knölker's complex or simple

). This replaces high-pressure hydrogenation or toxic borohydrides.
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Parameter
Standard Reduction (

)

Green Hydrosilylation (Fe
+ Silane)

Atom Economy Poor (Boron waste) High (Siloxane recyclable)

Solvent MeOH/EtOH (Protics) Toluene/Neat (Aprotic)

Workup Acidic quench (H2 gas risk) Simple Hydrolysis

Selectivity Low (Reduces all carbonyls) High (Chemomimetic control)

Experimental Protocol: Ketone Reduction
Objective: Reduction of Acetophenone to 1-Phenylethanol.

Reagents:

Acetophenone (1.0 mmol)

Dimethyl(4-methylphenyl)silane (1.1 mmol)

Catalyst:

(5 mol%) + Tricyclohexylphosphine (

, 5 mol%)

Solvent: Toluene (0.5 M)

Step-by-Step Procedure:

Activation: In a vial, mix

and

in toluene. Stir for 10 min at RT to generate the active catalytic species.

Addition: Add acetophenone followed by the slow addition of dimethyl(4-methylphenyl)silane.

Note: Mild exotherm may occur.
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Reaction: Stir at 60 °C for 4–6 hours. Monitor by TLC (disappearance of ketone).

Hydrolysis (Critical Step): Add 1M NaOH (2 mL) and stir vigorously for 30 min. This cleaves

the intermediate silyl ether (

) to the alcohol (

) and silanol byproduct.

Extraction: Extract with diethyl ether. The silanol byproduct can often be precipitated or

separated due to polarity differences.

Application 3: Hiyama Cross-Coupling
Fluoride-Free Activation for Biaryl Synthesis.

The arylsilanes produced in Application 1 can be used as nucleophiles in Pd-catalyzed cross-

coupling. Unlike the Suzuki reaction (boronic acids), silanes are stable and non-toxic. While

traditional Hiyama coupling requires corrosive fluoride sources (TBAF), dimethyl(4-

methylphenyl)silane derivatives can be activated using mild bases (NaOH) due to the electronic

tuning of the p-tolyl group.
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(Ar-SiMe2Tol)

Activator: NaOH/H2O
(Fluoride-Free)

Silanolate Formation
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(Ar'-X)

Pd Catalyst
(Pd(OAc)2)

Oxidative Addition

Transmetalation
[Ar-Pd-Ar']

Activation

Biaryl Product
(Ar-Ar')

Reductive Elimination
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Figure 2: Fluoride-free Hiyama coupling pathway utilizing the p-tolyl silane derivative.
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General Properties:PubChem Database. "Dimethyl(4-methylphenyl)silane."[3] CID 6327253.
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Disclaimer:This application note is for research purposes only. Always consult the Safety Data

Sheet (SDS) for dimethyl(4-methylphenyl)silane before handling. While less toxic than tin

reagents, organosilanes can release hydrogen gas upon contact with strong bases or acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3047710/docs#application-note-green-chemistry-
applications-of-silane-dimethyl-4-methylphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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